Cas no 2580231-12-3 (3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole)
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- EN300-27718746
- 2580231-12-3
- 3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole
-
- Inchi: 1S/C13H18N2O/c1-2-4-13-12(3-1)10(8-15-13)7-11-9-16-6-5-14-11/h1-4,10-11,14-15H,5-9H2
- InChI Key: QLLVVYJVXMFQEY-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)CC1C2C=CC=CC=2NC1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 33.3Ų
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718746-0.05g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 0.05g |
$851.0 | 2025-03-20 | |
| Enamine | EN300-27718746-0.1g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 0.1g |
$892.0 | 2025-03-20 | |
| Enamine | EN300-27718746-0.25g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 0.25g |
$933.0 | 2025-03-20 | |
| Enamine | EN300-27718746-0.5g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 0.5g |
$974.0 | 2025-03-20 | |
| Enamine | EN300-27718746-1.0g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 1.0g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27718746-2.5g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 2.5g |
$1988.0 | 2025-03-20 | |
| Enamine | EN300-27718746-5.0g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 5.0g |
$2940.0 | 2025-03-20 | |
| Enamine | EN300-27718746-10.0g |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole |
2580231-12-3 | 95.0% | 10.0g |
$4360.0 | 2025-03-20 |
3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole
3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole: A Comprehensive Overview
The compound 3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole (CAS No. 2580231-12-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The integration of a morpholine ring into the indole structure introduces unique properties that make this compound a valuable subject for research and potential applications in drug discovery.
Indoles are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole nucleus is a common feature in many natural products and bioactive molecules, making it a cornerstone in medicinal chemistry. The addition of a morpholine group at the 3-position of the indole ring further enhances the molecule's complexity and functionality. Morpholine, a six-membered ring containing one oxygen atom and two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, which are critical for molecular recognition and binding.
Recent studies have highlighted the potential of 3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole as a scaffold for designing novel bioactive compounds. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, this compound has shown promise as an inhibitor of certain kinases involved in cellular signaling pathways. Its unique structure allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability, which are essential for drug candidates.
The synthesis of 3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole involves a combination of classical organic synthesis techniques and modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the subsequent introduction of the morpholine substituent via nucleophilic substitution or coupling reactions. The development of efficient synthetic routes has been a focus of recent research efforts to ensure scalability and cost-effectiveness for large-scale production.
In terms of biological activity, 3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole has demonstrated selectivity towards certain G-protein coupled receptors (GPCRs), making it a potential lead compound for treating conditions such as inflammation and neurodegenerative diseases. Preclinical studies have shown that this compound exhibits moderate potency in vitro while displaying acceptable safety profiles in initial toxicity assays. These findings underscore its potential as a starting point for developing therapeutics targeting specific pathological pathways.
Another area of interest is the exploration of 3-[(Morpholin-3-yl)methyl]-2,3-dihydro-1H-indole as a building block for constructing more complex molecular architectures. By leveraging its structural flexibility, chemists can introduce additional functional groups or append other pharmacophores to enhance its bioactivity or expand its therapeutic applications. This approach aligns with current trends in medicinal chemistry that emphasize modular synthesis and combinatorial library design.
From an analytical standpoint, the characterization of CAS No. 2580231-12-3 has been facilitated by advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and commercial purposes.
In conclusion, 3-[(Morpholin
2580231-12-3 (3-[(morpholin-3-yl)methyl]-2,3-dihydro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)